Cas no 3506-01-2 (Adenosine, 2'-deoxy-,1-oxide (7CI,8CI,9CI))

• Product Name: Adenosine, 2'-deoxy-,1-oxide (7CI,8CI,9CI)
• CAS No: 3506-01-2
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• CID: 319960
• PubChem ID: 592058
• Update Time: 2025-04-19

Adenosine, 2'-deoxy-,1-oxide (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-,1-oxide (7CI,8CI,9CI)
• AC1LC07W; deoxyadenosine-1-N-oxide; NSC117653; 2'-Deoxyadenosine-N(1)-oxide; 2'-deoxyadenosine 1-oxide; 2'-Deoxyadenosine N1-oxide; 1-oxy-2'-deoxy-adenosine;
• NSC-117653
• 3506-01-2
• NSC117653
• 9-(2-Deoxypentofuranosyl)-6-imino-6,9-dihydro-1H-purin-1-ol
• DTXSID20343764

• Inchi： 1S/C10H13N5O4/c11-9-8-10(13-4-15(9)18)14(3-12-8)7-1-5(17)6(2-16)19-7/h3-7,11,16-18H,1-2H2
• InChI Key： CVEOTBARGSEIDG-UHFFFAOYSA-N
• SMILES： O1C(CO)C(CC1N1C=NC2C(=N)N(C=NC1=2)O)O

Computed Properties

• Exact Mass: 267.09689
• Monoisotopic Mass: 267.096754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: -1.4

Experimental Properties

• PSA: 127.19
• LogP: -0.33610